N,N-Diethyl 2-fluorobenzamide
Overview
Description
N,N-Diethyl 2-fluorobenzamide, also known as DEET, is a widely used insect repellent. It was first developed by the United States Army in 1946 and has been used by civilians since the 1950s. DEET is known for its effectiveness against a wide range of insects, including mosquitoes, ticks, and flies. In
Scientific Research Applications
Magnetic Resonance Studies :
- Rae et al. (1993) analyzed long-range through-space couplings in 2-fluorobenzamide and its derivatives, providing insights into intramolecular hydrogen bonds and their effects on magnetic resonance properties (Rae, Weigold, Contreras, & Biekofsky, 1993).
- Alkorta et al. (2009) used density functional theory to study spin-spin couplings across hydrogen bonds in 2-fluorobenzamide, which have implications for understanding molecular interactions in magnetic resonance (Alkorta, Elguero, Limbach, Shenderovich, & Winkler, 2009).
Cancer Imaging :
- Shiue et al. (2000) and (1997) explored N-(N-Benzylpiperidin-4-yl)-2-[18F]fluorobenzamide as a potential ligand for PET imaging of breast cancer and sigma receptors, highlighting its potential for detection and imaging of cancer (Shiue et al., 2000) (Shiue et al., 1997).
- Garg et al. (2009) investigated N-(2-diethylaminoethyl)-4-[18F]fluorobenzamide for PET imaging in melanoma tumors, demonstrating its potential as a diagnostic tool (Garg, Kothari, Thopate, Doke, & Garg, 2009).
Insect Repellency and Toxicity :
- Garud et al. (2011) examined the repellent activity of various aromatic amides, including N,N-diethyl-2-phenylacetamide derivatives, against Aedes aegypti mosquitoes, suggesting their potential use in personal protection management (Garud, Ganesan, Prakash, Vijayaraghavan, & Shinde, 2011).
- Alfhili et al. (2019) studied the effect of N,N-Diethyl-3-methylbenzamide (DEET) on eryptosis, indicating its impact on red blood cell health and providing insights into its mechanism of action (Alfhili, Nkany, Weidner, & Lee, 2019).
Chemical Synthesis and Applications :
- Groendyke et al. (2016) described the use of N-fluoro-2-methylbenzamides in a mild, amide-directed fluorination process, expanding the scope of organic synthesis techniques (Groendyke, AbuSalim, & Cook, 2016).
- Suchetan et al. (2016) reported the crystal structures of various N-(arylsulfonyl)-4-fluorobenzamides, contributing to the understanding of molecular conformations and interactions (Suchetan, Naveen, Lokanath, Srivishnu, Supriya, & Lakshmikantha, 2016).
Medical Applications :
- Kenny (1983) explored flurofamide, a derivative, as a potent inhibitor of Ureaplasma urealyticum, indicating its potential as a chemotherapeutic agent and biochemical tool (Kenny, 1983).
Safety and Hazards
“N,N-Diethyl 2-fluorobenzamide” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the target organs being the respiratory system .
Properties
IUPAC Name |
N,N-diethyl-2-fluorobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO/c1-3-13(4-2)11(14)9-7-5-6-8-10(9)12/h5-8H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOVYXBLAGKVAGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC=CC=C1F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50349951 |
Source
|
| Record name | N,N-Diethyl 2-fluorobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50349951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
10345-76-3 |
Source
|
| Record name | N,N-Diethyl-2-fluorobenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10345-76-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N-Diethyl 2-fluorobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50349951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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